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Compound of Interest

Compound Name: SB-423562

Cat. No.: B1242388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SB-423562 is a potent and selective antagonist of the calcium-sensing receptor (CaSR). For

consistent and reproducible results in in vitro and in vivo studies, the correct preparation of a

stable, concentrated stock solution is critical. Dimethyl sulfoxide (DMSO) is the recommended

solvent for SB-423562 due to its excellent solubilizing capacity for many organic small

molecules.[1][2][3] This document provides a detailed protocol for the preparation, storage, and

handling of SB-423562 stock solutions in DMSO.

Quantitative Data Summary
The key physical and chemical properties of SB-423562 are summarized below. This data is

essential for accurate calculations and solution preparation.
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Parameter Value Source

Molecular Weight 436.54 g/mol [4][5][6][7]

Appearance White to off-white solid [7]

Solubility in DMSO ≥ 5 mg/mL (approx. 11.45 mM) [7]

Recommended Stock Conc. 1 mM, 5 mM, 10 mM [7]

CAS Number 351490-27-2 [7]

Experimental Protocol: Preparation of a 10 mM SB-
423562 Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of SB-423562 in DMSO.

3.1. Materials and Equipment

SB-423562 powder

Anhydrous or high-purity DMSO (newly opened bottle recommended to avoid moisture)[7][8]

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Bath sonicator (optional, but recommended)[9]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions

Work in a well-ventilated area or a chemical fume hood.
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Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for SB-423562 and DMSO before handling.

3.3. Step-by-Step Procedure

Equilibrate Reagents: Allow the vial of SB-423562 powder and the bottle of DMSO to reach

room temperature before opening to prevent condensation of moisture.

Weigh SB-423562:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh out the desired amount of SB-423562 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 4.37 mg of SB-423562.

Calculation:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mM × (1/1000 L) × 436.54 g/mol × 1000 mg/g = 4.3654 mg

Add DMSO:

Using a calibrated pipette, add the calculated volume of high-purity DMSO to the tube

containing the SB-423562 powder.

To prepare a 10 mM solution with 4.37 mg of SB-423562, add 1.0 mL of DMSO.

Dissolve the Compound:

Tightly cap the vial.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, use a bath sonicator for 5-10 minutes.[7][9] Gentle

warming (up to 37°C) can also aid in solubilization, but do not overheat.[9]

Visually inspect the solution to ensure it is clear and free of any particulate matter.
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Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials. This prevents contamination and degradation from

repeated freeze-thaw cycles.[9]

Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[4][7]

Application Notes and Best Practices
Solvent Quality: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.[2]

[10] Water contamination can decrease the solubility of hydrophobic compounds and

promote degradation. Always use a fresh or properly stored anhydrous grade of DMSO.[8]

Working Dilutions: When preparing working solutions for aqueous-based assays (e.g., cell

culture media), it is best to first perform serial dilutions in DMSO to the desired intermediate

concentration before adding it to the final aqueous medium.[8][11] This minimizes the risk of

the compound precipitating out of solution.

Final DMSO Concentration: For most cell-based assays, the final concentration of DMSO in

the culture medium should be kept low, typically below 0.1% (v/v), to avoid solvent-induced

cytotoxicity or off-target effects. Always include a vehicle control (medium with the same final

DMSO concentration) in your experiments.

Quality Control: After preparation, confirm the clarity of the stock solution. If precipitation is

observed upon storage, the solution may need to be warmed and vortexed again before use.

If it does not redissolve, it should be discarded.

Visualized Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1242388?utm_src=pdf-custom-synthesis
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1534682/download-documents?artifactId=WdVEG0CWBSXS1XIwsjlk45gFP2w-YQuZlDoeZyJwxcivEncB_qR-OsM
https://www.allwaychemical.com/mobile.php/Products/Dimethyl-sulfoxide-1685.html
https://www.gchemglobal.com/molecules/dmso/
https://www.medchemexpress.com/SB-423562.html
https://pubchem.ncbi.nlm.nih.gov/compound/sb-423562
https://www.targetmol.com/compound/sb-423562
https://www.medchemexpress.com/SB-423562.html?locale=ko-KR
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Sulfoxide
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_Small_Molecule_Inhibitor_Stability_in_Solution.pdf
https://www.benchchem.com/product/b1242388#how-to-prepare-sb-423562-stock-solution-in-dmso
https://www.benchchem.com/product/b1242388#how-to-prepare-sb-423562-stock-solution-in-dmso
https://www.benchchem.com/product/b1242388#how-to-prepare-sb-423562-stock-solution-in-dmso
https://www.benchchem.com/product/b1242388#how-to-prepare-sb-423562-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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